Cas no 1289121-77-2 (5-FORMYL-6-METHYLPYRIDINE-2-CARBONITRILE)

5-FORMYL-6-METHYLPYRIDINE-2-CARBONITRILE structure
1289121-77-2 structure
Product Name:5-FORMYL-6-METHYLPYRIDINE-2-CARBONITRILE
CAS No:1289121-77-2
MF:C8H6N2O
MW:146.14604139328
CID:5904645
PubChem ID:89836498
Update Time:2025-09-27

5-FORMYL-6-METHYLPYRIDINE-2-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

    • 5-FORMYL-6-METHYLPYRIDINE-2-CARBONITRILE
    • 2-Pyridinecarbonitrile, 5-formyl-6-methyl-
    • 5-Formyl-6-methylpicolinonitrile
    • 1289121-77-2
    • SCHEMBL15299982
    • Inchi: 1S/C8H6N2O/c1-6-7(5-11)2-3-8(4-9)10-6/h2-3,5H,1H3
    • InChI Key: JXSOLPFMPAJQKQ-UHFFFAOYSA-N
    • SMILES: C1(C#N)=NC(C)=C(C=O)C=C1

Computed Properties

  • Exact Mass: 146.048012819g/mol
  • Monoisotopic Mass: 146.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 53.8Ų

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Boiling Point: 334.9±42.0 °C(Predicted)
  • pka: -1.40±0.10(Predicted)

5-FORMYL-6-METHYLPYRIDINE-2-CARBONITRILE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D658440-1g
5-formyl-6-methylpyridine-2-carbonitrile
1289121-77-2 95%
1g
$1180 2024-08-03
eNovation Chemicals LLC
D658440-1g
5-formyl-6-methylpyridine-2-carbonitrile
1289121-77-2 95%
1g
$1180 2025-02-21
eNovation Chemicals LLC
D658440-1g
5-formyl-6-methylpyridine-2-carbonitrile
1289121-77-2 95%
1g
$1180 2025-02-19
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.